N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C14H14Cl2N4O3
• Molecular Weight: 357.2 g/mol
• IUPAC Name: N//'-[2-(3,4-dichlorophenoxy)acetyl]-2,5-dimethylpyrazole-3-carbohydrazide
• InChI: InChI=1S/C14H14Cl2N4O3/c1-8-5-12(20(2)19-8)14(22)18-17-13(21)7-23-9-3-4-10(15)11(16)6-9/h3-6H,7H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key: RQBLIPKXEYXMND-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)C(=O)NNC(=O)COC2=CC(=C(C=C2)Cl)Cl)C

Description

N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide is a chemical compound with potential applications in scientific research. It is a pyrazole-based herbicide that has been found to exhibit interesting biological properties and has been used as a tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide is not fully understood. However, it is believed to act as an inhibitor of auxin transport in plants. This leads to a disruption of plant growth and development, ultimately resulting in the death of the plant.
Biochemical and Physiological Effects:
N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide has been found to have a number of biochemical and physiological effects. In plants, it disrupts auxin transport, leading to a disruption of plant growth and development. It has also been found to have antibacterial and antifungal properties, and has been used to study the effects of herbicides on soil microbial communities.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide in lab experiments is its specificity for inhibiting auxin transport in plants. This allows researchers to study the effects of auxins on plant growth and development in a controlled manner. However, one limitation of using this compound is its potential toxicity to non-target organisms, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide. One area of interest is the development of new herbicides based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound, and its potential effects on non-target organisms. Finally, there is potential for this compound to be used in the development of new antibacterial and antifungal agents.

Synthesis Methods

The synthesis of N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide involves the reaction of 3,4-dichlorophenylacetic acid with hydrazine hydrate to form 3,4-dichlorophenylhydrazine. This intermediate is then reacted with 1,3-dimethyl-1H-pyrazol-5-one in the presence of acetic anhydride to form the final product.

Scientific Research Applications

N'-[(3,4-dichlorophenoxy)acetyl]-1,3-dimethyl-1H-pyrazole-5-carbohydrazide has been used in scientific research as a tool for studying various biological processes. It has been found to exhibit herbicidal activity, and has been used to study the effects of herbicides on plant growth and development. Additionally, it has been used to study the role of auxins in plant growth and development.